Cas no 1955547-33-7 (4-oxa-7lambda6-thia-1-azabicyclo3.2.1octane-7,7-dione)

• Product Name: 4-oxa-7lambda6-thia-1-azabicyclo3.2.1octane-7,7-dione
• CAS No: 1955547-33-7
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD30181009
• CID: 5240600
• PubChem ID: 122164062
• Update Time: 2026-03-08

4-oxa-7lambda6-thia-1-azabicyclo3.2.1octane-7,7-dione Chemical and Physical Properties

Names and Identifiers

• 4-oxa-7lambda6-thia-1-azabicyclo[3.2.1]octane-7,7-dione
• 4-Oxa-7-thia-1-azabicyclo[3.2.1]octane, 7,7-dioxide
• 4-oxa-7lambda6-thia-1-azabicyclo3.2.1octane-7,7-dione

• MDL： MFCD30181009
• Inchi： 1S/C5H9NO3S/c7-10(8)4-5-3-6(10)1-2-9-5/h5H,1-4H2
• InChI Key： XEPREEXVTMLISJ-UHFFFAOYSA-N
• SMILES： N12CC(CS1(=O)=O)OCC2

Additional information on 4-oxa-7lambda6-thia-1-azabicyclo3.2.1octane-7,7-dione

4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione (CAS No. 1955547-33-7): A Comprehensive Overview

4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione (CAS No. 1955547-33-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by its bicyclic structure containing an oxygen, sulfur, and nitrogen atom. The presence of these heteroatoms imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular formula of 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione is C₈H₁₀N₂O₃S, and its molecular weight is 206.23 g/mol. The compound's structure consists of a seven-membered ring fused with a four-membered ring, with the oxygen atom bridging the two rings and the sulfur atom forming a dioxo group at the 7-position. This unique arrangement of atoms provides a scaffold that can be modified to explore various biological activities.

In recent years, the study of 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione has focused on its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising activity in several therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione has also shown potential as an anti-cancer agent. A study conducted by researchers at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic applications, 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione has been studied for its neuroprotective effects. A recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of a cyclic sulfone with an appropriate nucleophile followed by cyclization to form the bicyclic structure. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it feasible to produce this compound on a larger scale for further preclinical and clinical studies.

The pharmacokinetic properties of 4-oxa-7λ⁶-thia-1-azabicyclo[3.2.1]octane-7,7-dione have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable oral bioavailability and good plasma stability, which are crucial for effective drug delivery. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

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